Cas no 2728725-35-5 ((1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid)

• Product Name: (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid
• CAS No: 2728725-35-5
• MF: C₁₂H₁₇F₂NO₄
• MW: 277.264490842819
• CID: 6479307
• PubChem ID: 165604101
• Update Time: 2025-06-14

(1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2728725-35-5
• (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid
• EN300-37100193

• Inchi： 1S/C12H17F2NO4/c1-11(2,3)19-10(18)15-7(9(16)17)5-4-6-8(15)12(6,13)14/h6-8H,4-5H2,1-3H3,(H,16,17)/t6-,7-,8+/m0/s1
• InChI Key： IVJFSOOUUQXLOS-BIIVOSGPSA-N
• SMILES： FC1([C@H]2[C@@H]1CC[C@@H](C(=O)O)N2C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 277.11256435g/mol
• Monoisotopic Mass: 277.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid

Research Brief on (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid (CAS: 2728725-35-5)

In recent years, the compound (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid (CAS: 2728725-35-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by its difluorinated cyclopropane ring and tert-butoxycarbonyl (Boc) protected amine, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and peptidomimetics.

Recent studies have focused on the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted an optimized synthetic pathway for (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid, achieving a high yield of 85% with excellent enantiomeric purity (>99% ee). The synthesis involves a key cyclopropanation step using a difluorocarbene reagent, followed by Boc protection and carboxylation. This method has been praised for its scalability and reproducibility, making it suitable for industrial applications.

The pharmacological potential of this compound has also been explored. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its utility as a building block for protease inhibitors. The difluorinated cyclopropane moiety was found to enhance binding affinity to target enzymes by inducing conformational constraints and improving metabolic stability. Specifically, derivatives of this compound showed promising inhibitory activity against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range.

In addition to its role in drug discovery, (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid has been investigated for its use in peptide mimetics. A study in Chemical Communications (2023) reported its incorporation into cyclic peptides, resulting in improved bioavailability and resistance to proteolytic degradation. The rigid bicyclic structure was shown to stabilize beta-turn conformations, which are critical for peptide-receptor interactions.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as the high cost of difluorocarbene reagents and the need for specialized handling due to the compound's sensitivity to moisture have been noted. Future research directions may focus on developing more cost-effective synthetic methods and exploring its applications in other therapeutic areas, such as oncology and neurology.

In conclusion, (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid (CAS: 2728725-35-5) represents a valuable scaffold in medicinal chemistry with demonstrated potential in enzyme inhibition and peptide mimetics. Continued research into its synthesis and applications is expected to yield further innovations in drug discovery and development.